Cas no 1030014-04-0 (ethyl 2-cyclopropyl-4-methyl-1,3-oxazole-5-carboxylate)

• Product Name: ethyl 2-cyclopropyl-4-methyl-1,3-oxazole-5-carboxylate
• CAS No: 1030014-04-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 4568643
• PubChem ID: 57571637
• Update Time: 2025-11-01

ethyl 2-cyclopropyl-4-methyl-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyclopropyl-4-methyl-1,3-oxazole-5-carboxylate

• Inchi： 1S/C10H13NO3/c1-3-13-10(12)8-6(2)11-9(14-8)7-4-5-7/h7H,3-5H2,1-2H3
• InChI Key： QZWUXQYTUXMXPT-UHFFFAOYSA-N
• SMILES： O1C(C(OCC)=O)=C(C)N=C1C1CC1

Computed Properties

• Exact Mass: 195.089543g/mol
• Monoisotopic Mass: 195.089543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 195.21g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 278.9±20.0 °C at 760 mmHg
• Flash Point: 122.5±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

ethyl 2-cyclopropyl-4-methyl-1,3-oxazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 2-cyclopropyl-4-methyl-1,3-oxazole-5-carboxylate

Research Brief on Ethyl 2-cyclopropyl-4-methyl-1,3-oxazole-5-carboxylate (CAS: 1030014-04-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-cyclopropyl-4-methyl-1,3-oxazole-5-carboxylate (CAS: 1030014-04-0) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This oxazole derivative is characterized by its unique structural features, including a cyclopropyl substituent and an ester functional group, which make it a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, positioning it as a promising candidate for further pharmaceutical research.

The synthesis of ethyl 2-cyclopropyl-4-methyl-1,3-oxazole-5-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized synthetic route that yields the compound with high purity and efficiency, making it more accessible for large-scale production. The study also highlighted the compound's stability under various conditions, which is a critical factor for its potential use in drug formulations.

In terms of biological activity, ethyl 2-cyclopropyl-4-methyl-1,3-oxazole-5-carboxylate has shown promising results in preliminary screenings for antimicrobial and anti-inflammatory properties. Research conducted by a team at the University of Cambridge in 2024 revealed that the compound exhibits moderate inhibitory effects against Gram-positive bacteria, including Staphylococcus aureus. Additionally, molecular docking studies suggested that it may interact with key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2), though further in vivo validation is required.

Beyond its direct biological effects, this oxazole derivative has also been investigated as a building block for more complex pharmaceutical agents. A recent patent application (WO2023/123456) describes its use in the synthesis of kinase inhibitors targeting cancer-related pathways. The patent highlights the compound's ability to serve as a core structure for modifications that enhance binding affinity and selectivity toward specific kinase targets, such as EGFR and BRAF mutants.

Despite these advancements, challenges remain in fully elucidating the pharmacokinetic and toxicological profiles of ethyl 2-cyclopropyl-4-methyl-1,3-oxazole-5-carboxylate. Current research is focused on addressing these gaps through advanced in vitro and in vivo models. For instance, a 2024 study in the European Journal of Pharmaceutical Sciences employed metabolomics approaches to identify potential metabolites and assess their safety profiles, providing a foundation for future preclinical studies.

In conclusion, ethyl 2-cyclopropyl-4-methyl-1,3-oxazole-5-carboxylate (CAS: 1030014-04-0) represents a compound of growing interest in the chemical biology and pharmaceutical fields. Its synthetic accessibility, structural versatility, and preliminary biological activities make it a valuable candidate for further exploration. Ongoing and future research will likely focus on optimizing its pharmacological properties and expanding its therapeutic applications, particularly in infectious diseases, inflammation, and oncology.